Cas no 2097958-40-0 (Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate)

Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate is a pyrimidine derivative featuring a thiophene substituent, offering a versatile scaffold for pharmaceutical and agrochemical applications. Its structure combines a carboxylate ester group with a methyl-substituted pyrimidine core, enhancing reactivity for further functionalization. The thiophene moiety contributes to potential electronic and binding properties, making it valuable in drug discovery and material science. This compound exhibits stability under standard conditions and is compatible with common synthetic methodologies, facilitating its use in intermediate synthesis. Its balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties for bioactive molecule development.
Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate structure
2097958-40-0 structure
Product name:Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
CAS No:2097958-40-0
MF:C12H12N2O2S
MW:248.300881385803
CID:5723422
PubChem ID:122239300

Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
    • 2097958-40-0
    • F1967-8084
    • methyl 2-methyl-6-(thiophen-3-ylmethyl)pyrimidine-4-carboxylate
    • AKOS040812292
    • 4-Pyrimidinecarboxylic acid, 2-methyl-6-(3-thienylmethyl)-, methyl ester
    • Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
    • Inchi: 1S/C12H12N2O2S/c1-8-13-10(5-9-3-4-17-7-9)6-11(14-8)12(15)16-2/h3-4,6-7H,5H2,1-2H3
    • InChI Key: LPBMTPUOMRGDAO-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC1C=C(C(=O)OC)N=C(C)N=1

Computed Properties

  • Exact Mass: 248.06194880g/mol
  • Monoisotopic Mass: 248.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • Density: 1.248±0.06 g/cm3(Predicted)
  • Boiling Point: 378.1±37.0 °C(Predicted)
  • pka: -0.40±0.32(Predicted)

Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M292841-1g
Methyl 2-Methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0
1g
$ 660.00 2022-06-04
TRC
M292841-500mg
Methyl 2-Methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0
500mg
$ 435.00 2022-06-04
Life Chemicals
F1967-8084-0.25g
methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0 95%+
0.25g
$419.0 2023-09-06
TRC
M292841-100mg
Methyl 2-Methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0
100mg
$ 115.00 2022-06-04
Life Chemicals
F1967-8084-0.5g
methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0 95%+
0.5g
$442.0 2023-09-06
Life Chemicals
F1967-8084-1g
methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0 95%+
1g
$466.0 2023-09-06
Life Chemicals
F1967-8084-5g
methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0 95%+
5g
$1398.0 2023-09-06
Life Chemicals
F1967-8084-10g
methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0 95%+
10g
$1957.0 2023-09-06
Life Chemicals
F1967-8084-2.5g
methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
2097958-40-0 95%+
2.5g
$932.0 2023-09-06

Additional information on Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate (CAS No. 2097958-40-0)

Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate (CAS No. 2097958-40-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrimidine core and thiophene substituent, exhibits versatile applications in drug discovery and agrochemical research. Its molecular structure combines a methyl ester functionality with a thiophene-methyl group, making it a valuable intermediate for synthesizing more complex molecules.

The growing interest in heterocyclic compounds like Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate stems from their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are actively exploring its derivatives for their bioactivity, particularly in targeting enzymes or receptors involved in disease pathways. The thiophene moiety, in particular, is known for enhancing binding affinity and metabolic stability, which are critical factors in pharmaceutical development.

In the context of green chemistry, this compound aligns with the demand for eco-friendly synthetic routes. Its structural features allow for modifications that minimize environmental impact while maintaining efficacy. For instance, the methyl ester group can be hydrolyzed or transesterified under mild conditions, reducing the need for harsh reagents. This adaptability makes it a candidate for sustainable crop protection agents or biodegradable materials, topics highly searched in academic and industrial circles.

From a technical perspective, CAS No. 2097958-40-0 is often queried alongside terms like "synthesis optimization", "spectroscopic characterization", and "structure-activity relationship (SAR)". Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to validate its purity and confirm its molecular architecture. These methodologies are frequently discussed in forums and publications, reflecting the compound's relevance in cutting-edge research.

Another trending topic linked to this compound is its role in precision medicine. The pyrimidine scaffold is a cornerstone in designing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. By functionalizing the thiophene ring, scientists can tailor the compound's properties to enhance selectivity and reduce off-target effects—a key concern in drug development. This aligns with frequent searches for "targeted therapy" and "small molecule modulators".

In material science, Methyl 2-methyl-6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate is explored for its potential in organic electronics. The thiophene unit's electron-rich nature contributes to charge transport properties, making it suitable for OLEDs or conductive polymers. Such applications resonate with searches for "next-gen semiconductors" and "flexible electronics", highlighting its interdisciplinary appeal.

To summarize, CAS No. 2097958-40-0 represents a multifaceted compound with broad utility. Its integration into drug discovery, sustainable chemistry, and advanced materials underscores its importance in contemporary research. As interest in tailored molecular designs grows, this compound will likely remain a focal point for innovation, answering pressing questions in science and technology.

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